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Compound of Interest

Compound Name: GW583340 dihydrochloride

Cat. No.: B1672470

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
GW583340 dihydrochloride, a potent dual EGFR/ErbB2 tyrosine kinase inhibitor. Adherence
to these procedures is essential for maintaining a safe laboratory environment and ensuring the
integrity of your research.

Hazard Identification
GW583340 dihydrochloride is classified with the following hazards:

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]
o Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1]

o Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table
summarizes the recommended PPE for handling GW583340 dihydrochloride.
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PPE Category

Recommendation

Specifications

Hand Protection

Double gloving with chemical-

resistant gloves.

Wear two pairs of nitrile
gloves. Nitrile is recommended
for its resistance to a range of
chemicals. Ensure gloves are

powder-free.

Eye/Face Protection

Safety glasses with side

shields or safety goggles.

Must be worn at all times in the
laboratory. A face shield should
be used in addition to safety

glasses or goggles when there

is a splash hazard.

Skin and Body Protection

Dedicated lab coat.

Along-sleeved, cuffed lab coat
is required. Consider a
disposable gown for
procedures with a higher risk

of contamination.

Respiratory Protection

NIOSH-approved respirator.

A NIOSH-approved N95 or
higher particulate respirator is
necessary when handling the
solid compound outside of a
containment system to prevent
inhalation of aerosolized
particles. For significant
handling or spill cleanup, a
respirator with a combination
of organic vapor and
particulate cartridges may be

appropriate.

Operational and Disposal Plans

Engineering Controls and Safe Handling

o Ventilation: All work with solid GW583340 dihydrochloride and the preparation of its
solutions should be conducted in a certified chemical fume hood or a biological safety
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cabinet to minimize inhalation exposure.

Weighing: When weighing the solid compound, use a balance with a draft shield within a
chemical fume hood or a containment ventilated enclosure.

Solution Preparation: Prepare solutions in a chemical fume hood. The compound is soluble
in DMSO.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.[1] Do not eat, drink, or smoke in the laboratory.

Step-by-Step Handling Procedure

Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Assemble all necessary equipment and reagents.

Donning PPE: Put on a lab coat, followed by safety glasses or goggles. Don the first pair of
nitrile gloves, ensuring the cuffs are tucked under the sleeves of the lab coat. Don the
second pair of nitrile gloves over the first pair. If required, don a respirator.

Handling the Compound: Carefully remove the container of GW583340 dihydrochloride
from storage. Open the container within the chemical fume hood. Weigh the desired amount
of the solid compound and prepare the solution as per the experimental protocol.

Post-Handling: Securely close the primary container of the compound and return it to its
designated storage location. Decontaminate any surfaces that may have come into contact
with the compound.

Doffing PPE (De-gowning): Remove the outer pair of gloves and dispose of them as
hazardous waste. Remove the lab coat, turning it inside out to contain any potential
contamination. Remove the inner pair of gloves and dispose of them as hazardous waste.
Remove eye protection. Wash hands thoroughly.

Spill Cleanup

In the event of a spill, follow these procedures immediately:

Alert Personnel: Notify others in the immediate area of the spill.
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» Evacuate: If the spill is large or involves a significant amount of airborne powder, evacuate
the area and contact the appropriate safety personnel.

» Secure the Area: Restrict access to the spill area.

» Don Appropriate PPE: Before cleaning the spill, don the recommended PPE, including a
respirator.

e Containment and Cleanup:

o Solid Spills: Gently cover the spill with absorbent material to avoid raising dust. Carefully
scoop the material into a labeled, sealable container for hazardous waste.

o Liquid Spills: Cover the spill with an appropriate absorbent material. Work from the outside
of the spill inwards to prevent spreading. Collect the absorbed material into a labeled,
sealable container for hazardous waste.

» Decontamination: Decontaminate the spill area with a suitable cleaning agent.

» Disposal: Dispose of all contaminated materials as cytotoxic waste.

Disposal Plan

All waste contaminated with GW583340 dihydrochloride must be treated as hazardous and
cytotoxic waste.

e Solid Waste: Place all contaminated solid waste, including used gloves, disposable lab
coats, and absorbent materials from spills, into a clearly labeled, sealed container for
cytotoxic waste.

e Liquid Waste: Collect all liquid waste containing GW583340 dihydrochloride in a
designated, sealed, and clearly labeled hazardous waste container.

e Sharps: Any sharps contaminated with the compound must be disposed of in a designated
cytotoxic sharps container.[2]

» Final Disposal: All cytotoxic waste must be disposed of through a certified hazardous waste
disposal service in accordance with local, state, and federal regulations.[3]
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Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of GW583340 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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